Cas no 1806898-39-4 (6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde
• CAS No: 1806898-39-4
• MF: C₇H₃F₂I₂NO
• MW: 408.910573244095
• CID: 4851070
• Update Time: 2025-10-30

6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde

• Inchi： 1S/C7H3F2I2NO/c8-6(9)5-1-4(10)3(2-13)7(11)12-5/h1-2,6H
• InChI Key： HIUBYJHXFIHASO-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=C(N=C(C(F)F)C=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde

Introduction to 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde (CAS No. 1806898-39-4)

6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde, identified by the chemical formula CAS No. 1806898-39-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including two iodine atoms at the 2 and 4 positions and a difluoromethyl group at the 6 position, along with a formyl group at the 3 position, makes this molecule a versatile intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, compounds incorporating difluoromethyl groups have been extensively studied for their potential in developing novel therapeutics. The iodine substituents at the 2 and 4 positions not only contribute to the compound's reactivity but also serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery.

The formyl group (aldehyde functionality) at the 3 position of the pyridine ring provides an additional site for chemical modification. Aldehydes are well-known for their reactivity in forming Schiff bases, condensation reactions with hydrazines or amines, and participation in oxidation-reduction processes. This reactivity makes 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde a valuable building block for synthesizing a wide array of pharmacologically active molecules.

In the context of pharmaceutical development, this compound has been explored as a precursor in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The combination of electron-withdrawing groups (such as iodine and the formyl group) and electron-donating groups (like the nitrogen atom) creates a unique electronic environment that can be exploited to modulate biological activity. For instance, studies have demonstrated that pyridine derivatives with halogen substituents exhibit enhanced interactions with target proteins due to their ability to engage in halogen bonding.

Recent advancements in computational chemistry have further highlighted the potential of 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde as a scaffold for drug design. Molecular modeling studies indicate that this compound can effectively bind to various enzyme active sites by leveraging its multiple interaction points. Additionally, the presence of fluorine atoms can influence the conformational flexibility of drug candidates, potentially leading to improved pharmacokinetic properties.

The synthesis of 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation at specific positions using reagents such as N-bromosuccinimide (NBS) or iodine monochloride (ICl), followed by protection-deprotection strategies to introduce the formyl group selectively. The introduction of the difluoromethyl group is commonly achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques.

One notable application of this compound is in the development of small-molecule probes for biochemical assays. Researchers have utilized derivatives of 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde to investigate enzyme mechanisms and identify novel inhibitors. For example, modifications at the 5-position have been explored to enhance binding affinity for specific kinases involved in cancer signaling pathways. Such studies not only contribute to our understanding of disease biology but also provide leads for developing next-generation therapeutics.

The role of 6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde extends beyond academic research into industrial applications. Pharmaceutical companies often employ this compound as an intermediate in large-scale synthesis processes due to its structural complexity and functional diversity. The ability to derivatize it into numerous analogs allows for rapid screening of biological activity across different therapeutic areas.

In conclusion,6-(Difluoromethyl)-2,4-diiodopyridine-3-carboxaldehyde (CAS No. 1806898-39-4) represents a significant asset in modern medicinal chemistry and chemical synthesis. Its unique structural features enable diverse applications in drug discovery, molecular probes, and industrial processes. As research continues to uncover new synthetic methodologies and biological targets,this compound will likely remain at the forefront of innovation in pharmaceutical science.